Cas no 7145-06-4 (Phosphoricacid, diethyl (3-methylphenyl)methyl ester)

• Product name: Phosphoricacid, diethyl (3-methylphenyl)methyl ester
• CAS No: 7145-06-4
• MF: C₁₂H₁₉O₄P
• MW: 258.25066
• CID: 580218
• PubChem ID: 229783

Phosphoricacid, diethyl (3-methylphenyl)methyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoricacid, diethyl (3-methylphenyl)methyl ester
• SureCN5167661; AC1L5I2J; AC1Q6SXP; CTK5D4113; NSC23739; m-methylbenzyl diethyl phosphate; Diethyl-(3-methyl-benzyl)-phosphat; AG-J-30932; AR-1I4522; diethyl 3-methylbenzyl phosphate; Diethyl-< 3-methyl-benzyl> -phosphat;
• NSC-23739
• NSC23739
• 7145-06-4
• diethyl 3-methylbenzyl phosphate
• SCHEMBL5167661
• DTXSID50281983

• Inchi： InChI=1S/C12H19O4P/c1-4-14-17(13,15-5-2)16-10-12-8-6-7-11(3)9-12/h6-9H,4-5,10H2,1-3H3
• InChI Key： RKOTXEBTOFHCTO-UHFFFAOYSA-N
• SMILES： CCOP(=O)(OCC)OCC1=CC=CC(=C1)C

Computed Properties

• Exact Mass: 258.10217
• Monoisotopic Mass: 258.10209608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76
• LogP: 3.69270